Cas no 1806663-75-1 (Ethyl 2-(3-chloropropanoyl)-5-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 2-(3-chloropropanoyl)-5-(trifluoromethoxy)benzoate
• CAS No: 1806663-75-1
• MF: C₁₃H₁₂ClF₃O₄
• MW: 324.680193901062
• CID: 4959533
• Update Time: 2025-11-01

Ethyl 2-(3-chloropropanoyl)-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloropropanoyl)-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C13H12ClF3O4/c1-2-20-12(19)10-7-8(21-13(15,16)17)3-4-9(10)11(18)5-6-14/h3-4,7H,2,5-6H2,1H3
• InChI Key： LKQJXGAMUMVJBT-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(=CC=1C(=O)OCC)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 373
• XLogP3: 3.5
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 2-(3-chloropropanoyl)-5-(trifluoromethoxy)benzoate

Ethyl 2-(3-chloropropanoyl)-5-(trifluoromethoxy)benzoate (CAS No. 1806663-75-1): An Overview of Its Structure, Synthesis, and Potential Applications

Ethyl 2-(3-chloropropanoyl)-5-(trifluoromethoxy)benzoate (CAS No. 1806663-75-1) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its 3-chloropropanoyl and trifluoromethoxy substituents, which contribute to its distinct properties and reactivity.

The molecular formula of Ethyl 2-(3-chloropropanoyl)-5-(trifluoromethoxy)benzoate is C₁₄H₁₃ClF₃O₄, and its molecular weight is approximately 327.7 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. Its chemical structure features a benzoate core with a chlorinated acyl group and a trifluoromethoxy substituent, which are key functional groups that influence its chemical behavior.

The synthesis of Ethyl 2-(3-chloropropanoyl)-5-(trifluoromethoxy)benzoate typically involves a multi-step process. One common approach starts with the esterification of 2-hydroxy-5-trifluoromethoxybenzoic acid with ethanol to form the corresponding ethyl ester. The resulting ethyl ester is then reacted with 3-chloropropionyl chloride in the presence of a base such as triethylamine to introduce the chlorinated acyl group. This reaction sequence yields the desired product with high purity and yield.

In terms of its physical properties, Ethyl 2-(3-chloropropanoyl)-5-(trifluoromethoxy)benzoate exhibits a melting point of around 80-85°C. Its solubility in water is low, but it dissolves readily in organic solvents, making it suitable for various synthetic transformations and analytical techniques. The compound's stability under different conditions, such as temperature and pH, has been extensively studied to ensure its reliability in various applications.

The chemical reactivity of Ethyl 2-(3-chloropropanoyl)-5-(trifluoromethoxy)benzoate is influenced by its functional groups. The presence of the chlorinated acyl group makes it an excellent electrophile, capable of undergoing nucleophilic substitution reactions. The trifluoromethoxy substituent, on the other hand, imparts significant electron-withdrawing effects, which can affect the compound's reactivity in various chemical reactions.

In the field of pharmaceutical research, Ethyl 2-(3-chloropropanoyl)-5-(trifluoromethoxy)benzoate has shown promise as a potential lead compound for drug development. Recent studies have explored its biological activities, including its ability to modulate specific enzymes and receptors. For instance, it has been reported to exhibit moderate inhibitory activity against certain kinases, which are important targets for cancer therapy. Additionally, preliminary studies suggest that the compound may have anti-inflammatory properties, making it a candidate for further investigation in this area.

Beyond pharmaceuticals, Ethyl 2-(3-chloropropanoyl)-5-(trifluoromethoxy)benzoate has potential applications in materials science. Its unique combination of functional groups makes it suitable for use as a building block in the synthesis of advanced materials with tailored properties. For example, it can be incorporated into polymers or used as a cross-linking agent to enhance the mechanical strength and thermal stability of composite materials.

The environmental impact of Ethyl 2-(3-chloropropanoyl)-5-(trifluoromethoxy)benzoate has also been evaluated. Studies have shown that it degrades slowly under natural conditions but does not pose significant environmental risks when used responsibly. However, proper handling and disposal practices are recommended to minimize any potential adverse effects.

In conclusion, Ethyl 2-(3-chloropropanoyl)-5-(trifluoromethoxy)benzoate (CAS No. 1806663-75-1) is a versatile organic compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an interesting subject for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in various scientific and industrial fields.